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An In-depth Technical Guide on (4,5-
Dimethylthiazol-2-YL)methanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves to provide comprehensive information on the chemical compound

(4,5-Dimethylthiazol-2-YL)methanol. The document will cover its fundamental chemical

properties, including its CAS number and molecular weight. It is intended for an audience of

researchers, scientists, and professionals in the field of drug development who require

accurate and detailed information for their work.

Chemical Identification and Properties
(4,5-Dimethylthiazol-2-YL)methanol is a substituted thiazole derivative. The thiazole ring is a

five-membered heterocyclic compound containing both sulfur and nitrogen atoms. The

presence of two methyl groups and a methanol group at specific positions on this ring defines

its unique chemical structure and properties.
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A clear and concise summary of the key quantitative data for (4,5-Dimethylthiazol-2-
YL)methanol is presented in the table below. This allows for easy reference and comparison.

Property Value Source

CAS Number 99839-16-4 [1]

Molecular Weight 143.21 g/mol [1]

Technical Information and Experimental Data
Despite extensive searches for in-depth technical information, detailed experimental protocols,

and established signaling pathways specifically involving (4,5-Dimethylthiazol-2-
YL)methanol, publicly available data is scarce. The scientific literature and chemical

databases predominantly feature information on a similarly named but structurally distinct

compound, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), which is widely

used in cell viability assays.

Due to this lack of specific information for (4,5-Dimethylthiazol-2-YL)methanol, this guide

cannot provide detailed experimental methodologies or diagrams of signaling pathways at this

time. Researchers interested in the potential applications or biological activity of this compound

would need to undertake foundational research to establish these parameters.

Potential Areas of Research and Development
Given the structural motifs present in (4,5-Dimethylthiazol-2-YL)methanol, particularly the

thiazole ring which is a known pharmacophore, this compound could be a starting point for

various research and development activities. Potential areas of investigation could include:

Medicinal Chemistry: Synthesis of derivatives to explore structure-activity relationships

(SAR) for various biological targets.

Screening Assays: Inclusion in high-throughput screening campaigns to identify potential

biological activities.

Material Science: Investigation of its properties as a building block for novel materials.
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Logical Relationship Diagram
While specific experimental workflows or signaling pathways for (4,5-Dimethylthiazol-2-
YL)methanol are not available, a logical diagram illustrating a general workflow for the initial

investigation of a novel chemical compound is provided below.
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General workflow for novel compound investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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